![molecular formula C13H15BrN2O2 B1384698 5-Bromo-6-methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole CAS No. 1613504-83-8](/img/structure/B1384698.png)
5-Bromo-6-methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
Overview
Description
5-Bromo-6-methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole is a chemical compound with the molecular formula C13H15BrN2O2 and a molecular weight of 311.17 . It is commonly used in research .
Molecular Structure Analysis
The molecular structure of this compound includes a bromine atom (Br), a methoxy group (OCH3), a tetrahydro-2H-pyran-2-yl group, and an indazole ring . The exact spatial arrangement of these groups can be determined through techniques such as X-ray crystallography or NMR spectroscopy.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 311.17 and a molecular formula of C13H15BrN2O2 . Other properties such as density, boiling point, melting point, and flash point are not available in the retrieved data .Scientific Research Applications
BET Bromodomain Inhibition and Anti-Tumor Activity
Compounds containing the indazole moiety, such as 9H-pyrimido[4,5-b]indole derivatives, have shown promise in the inhibition of BET bromodomains, exhibiting high binding affinities and potencies in cellular assays. These compounds have demonstrated significant antitumor activity in leukemia and triple-negative breast cancer models, emphasizing their potential in cancer therapeutics (Zhao et al., 2017).
Structural Basis for Protein Binding
The determination of the cocrystal structure of a BET inhibitor with BRD4 BD2 provides insights into the structural basis for its high binding affinity to BET proteins. This research advances our understanding of protein-ligand interactions and could guide the design of more selective and potent inhibitors for therapeutic purposes (Zhao et al., 2017).
Rho Kinase Inhibition and Cardiovascular Effects
Indazole derivatives, such as 2-(1H-indazole-5-yl)amino-4-methoxy-6-piperazino triazine (DW1865), have been found to inhibit Rho kinase activities potently and selectively. They exhibit promising pharmacological effects, including vasorelaxation and blood pressure reduction, which are beneficial in treating cardiovascular diseases (Oh et al., 2013).
Therapeutic Applications of Indazole Derivatives
Indazoles and their derivatives have a wide range of biological activities, making them highly relevant in therapeutic development. They have shown promising anticancer and anti-inflammatory activities and have applications in treating disorders involving protein kinases and neurodegeneration (Denya et al., 2018).
Antioxidant and Anti-inflammatory Properties
Indazole derivatives like 3-bromo-6-(4-chlorophenyl)-4-methylthio-2H-pyran-2-one have demonstrated significant hepatoprotective activities. They offer protective effects against experimentally induced liver injury, highlighting their potential as therapeutic agents in treating liver-related diseases (Tripathi et al., 2003).
properties
IUPAC Name |
5-bromo-6-methoxy-1-(oxan-2-yl)indazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15BrN2O2/c1-17-12-7-11-9(6-10(12)14)8-15-16(11)13-4-2-3-5-18-13/h6-8,13H,2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNLAOFYVYUUHAW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C=NN(C2=C1)C3CCCCO3)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15BrN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.